![molecular formula C22H20N2O3 B2915820 2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide CAS No. 922131-06-4](/img/structure/B2915820.png)
2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide, also known as ETON, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. ETON is a member of the quinoline family, which has been extensively studied for its pharmacological properties. ETON, in particular, has been found to have unique biochemical and physiological effects that make it a promising candidate for further research.
Scientific Research Applications
Synthesis and Chemical Interactions
"2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide" and its derivatives are valuable in synthetic organic chemistry, particularly in the formation of complex molecular structures. Keshipour et al. (2012) describe an oxy-Michael addition reaction that assists in synthesizing similar compounds, highlighting the role of such chemicals in creating diverse molecular architectures through room temperature reactions (Keshipour, Shaabani, Pedarpour, & Sarvary, 2012). This process demonstrates the compound's application in facilitating reactions that form complex chemical structures, which are crucial in the development of new materials and pharmaceuticals.
Material Science and Light-Emitting Devices
In the realm of material science, particularly in the development of organic light-emitting diode (OLED) technologies, Luo et al. (2015) explored the design and synthesis of red-emissive fluorophores with structures similar to "2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide". These compounds showcased potential in OLED applications due to their red emission and satisfactory chromaticity, indicating that derivatives of the parent compound may be explored for use in display technologies (Luo, Lin, Zhou, Wang, Liu, Huang, Lu, & Hu, 2015).
Antioxidant Applications
Another significant application is in the study of antioxidants. Ethoxyquin, a compound related to "2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide", has been extensively researched for its antioxidant properties, especially in animal feed. Studies by Blaszczyk, Augustyniak, and Skolimowski (2013) have detailed the protective effects of ethoxyquin against lipid peroxidation, highlighting its importance in preserving feed quality and its potential transfer to human food through the food chain (Blaszczyk, Augustyniak, & Skolimowski, 2013).
Pharmaceutical Research
In pharmaceutical research, the structural motifs found in "2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide" are part of the investigation into new therapeutic agents. For instance, the exploration of similar compounds for their antimicrobial activities, as studied by Nagaraja et al. (2007), signifies the potential of these molecules in developing new antibacterial and antifungal treatments (Nagaraja, Prakash, Kumaraswamy, Vaidya, & Mahadevan, 2007).
properties
IUPAC Name |
2-ethoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c1-2-27-19-11-7-14-5-3-4-6-17(14)21(19)22(26)23-16-9-10-18-15(13-16)8-12-20(25)24-18/h3-7,9-11,13H,2,8,12H2,1H3,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMVDVONLBQUDJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3=CC4=C(C=C3)NC(=O)CC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.